Cas no 1217783-07-7 (Fmoc-5,5-Dimethyl-D-norleucine)
Fmoc-5,5-Dimethyl-D-norleucine Chemical and Physical Properties
Names and Identifiers
-
- N-Fmoc-5,5-dimethyl-D-norleucine
- D-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-
- Fmoc-5,5-dimethyl-D-norleucine
- Fmoc-5,5-Dimethyl-D-norleucine
-
- Inchi: 1S/C23H27NO4/c1-23(2,3)13-12-20(21(25)26)24-22(27)28-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,24,27)(H,25,26)/t20-/m1/s1
- InChI Key: GVUXGAUXGMHUSZ-HXUWFJFHSA-N
- SMILES: C(O)(=O)[C@@H](CCC(C)(C)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Fmoc-5,5-Dimethyl-D-norleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | F80849-0.1/G |
N-FMOC-5,5-DIMETHYL-D-NORLEUCINE |
1217783-07-7 | 95% | 0.1/G |
$270 | 2023-02-24 | |
| AstaTech | F80849-0.25/G |
N-FMOC-5,5-DIMETHYL-D-NORLEUCINE |
1217783-07-7 | 95% | 0.25/G |
$539 | 2023-02-24 | |
| AstaTech | F80849-1/G |
N-FMOC-5,5-DIMETHYL-D-NORLEUCINE |
1217783-07-7 | 95% | 1/G |
$1078 | 2023-02-24 | |
| Aaron | AR01V49F-500mg |
N-Fmoc-5,5-dimethyl-D-norleucine |
1217783-07-7 | 9798% | 500mg |
$491.00 | 2025-02-13 | |
| Aaron | AR01V49F-1g |
N-Fmoc-5,5-dimethyl-D-norleucine |
1217783-07-7 | 9798% | 1g |
$734.00 | 2025-02-13 | |
| Aaron | AR01V49F-250mg |
N-Fmoc-5,5-dimethyl-D-norleucine |
1217783-07-7 | 9798% | 250mg |
$318.00 | 2025-02-13 | |
| abcr | AB597243-1g |
Fmoc-5,5-dimethyl-D-norleucine; . |
1217783-07-7 | 1g |
€488.30 | 2025-04-22 | ||
| abcr | AB597243-5g |
Fmoc-5,5-dimethyl-D-norleucine; . |
1217783-07-7 | 5g |
€1554.60 | 2025-04-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1542003-250mg |
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5,5-dimethylhexanoic acid |
1217783-07-7 | 98% | 250mg |
¥3805.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1542003-500mg |
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5,5-dimethylhexanoic acid |
1217783-07-7 | 98% | 500mg |
¥6406.00 | 2024-08-09 |
Fmoc-5,5-Dimethyl-D-norleucine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Fmoc-5,5-Dimethyl-D-norleucine
Fmoc-5,5-Dimethyl-D-norleucine: A Comprehensive Overview
Fmoc-5,5-Dimethyl-D-norleucine (CAS No. 1217783-07-7) is a specialized amino acid derivative that has gained significant attention in the fields of peptide synthesis and drug discovery. This compound is a modified version of norleucine, a naturally occurring amino acid, with the addition of a fluoromethyl group and a dimethyl substitution on the side chain. The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers and chemists.
The structural uniqueness of Fmoc-5,5-Dimethyl-D-norleucine lies in its chiral center and the specific substitution pattern. The dimethyl groups on the side chain provide steric bulk, which can influence the folding and stability of peptides. This property makes it particularly useful in studying protein-protein interactions and designing bioactive molecules with enhanced stability. Recent studies have highlighted its role in modulating the secondary structure of peptides, offering new insights into its potential applications in therapeutics.
In terms of synthesis, Fmoc-5,5-Dimethyl-D-norleucine is typically prepared through multi-step organic reactions involving the Fmoc protection of norleucine derivatives. The use of chiral resolution techniques ensures the enantiomeric purity required for biological studies. Advanced chromatographic methods and spectroscopic analyses are employed to confirm the compound's identity and purity, adhering to stringent quality control standards.
The application of Fmoc-5,5-Dimethyl-D-norleucine extends beyond peptide synthesis. It has been utilized in the development of novel antibiotics and anticancer agents due to its ability to modulate enzyme activity and disrupt cellular pathways. Recent research has demonstrated its potential as a building block for creating macrocyclic compounds with potent biological activities.
From an environmental standpoint, the synthesis and handling of Fmoc-5,5-Dimethyl-D-norleucine are conducted under controlled conditions to minimize ecological impact. The compound's stability and biodegradability are critical factors considered during its production and disposal.
In conclusion, Fmoc-5,5-Dimethyl-D-norleucine (CAS No. 1217783-07-7) stands as a pivotal molecule in modern chemical biology. Its unique structure and versatile applications continue to drive innovation across various scientific disciplines.
1217783-07-7 (Fmoc-5,5-Dimethyl-D-norleucine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)